molecular formula C12H18N2O4S5 B4693391 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile

3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile

Cat. No. B4693391
M. Wt: 414.6 g/mol
InChI Key: HSOXXPZIAVHRTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile, also known as BES-ITC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile is not fully understood, but studies have suggested that it may act through multiple pathways. 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes. Additionally, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to activate the JNK pathway, which can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to have both biochemical and physiological effects. Biochemically, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to inhibit the activity of HDACs and reduce the production of pro-inflammatory cytokines. Physiologically, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile in lab experiments is its specificity for HDAC inhibition. 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to selectively inhibit HDAC6 and HDAC8, which are enzymes that are overexpressed in cancer cells. Additionally, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to have low toxicity in animal models. One limitation of using 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile in lab experiments is its solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile. One direction is to optimize the synthesis method for yield and purity. Another direction is to study the effects of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile in animal models of cancer and inflammation. Additionally, further research is needed to fully understand the mechanism of action of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile and its potential therapeutic applications. Finally, the development of more water-soluble derivatives of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile could improve its efficacy in vivo.

Scientific Research Applications

3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has anti-inflammatory properties by inhibiting the activation of NF-κB and reducing the production of pro-inflammatory cytokines. Additionally, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.

properties

IUPAC Name

3,5-bis(2-ethylsulfonylethylsulfanyl)-1,2-thiazole-4-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2O4S5/c1-3-22(15,16)7-5-19-11-10(9-13)12(21-14-11)20-6-8-23(17,18)4-2/h3-8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HSOXXPZIAVHRTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)CCSC1=C(C(=NS1)SCCS(=O)(=O)CC)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N2O4S5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile
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